Cas no 88919-99-7 (Ethanone, 2-(2,3-dihydro-1H-indol-1-yl)-1-phenyl-)

• Product name: Ethanone, 2-(2,3-dihydro-1H-indol-1-yl)-1-phenyl-
• CAS No: 88919-99-7
• MF: C₁₆H₁₅NO
• MW: 237.2964
• CID: 1934773
• PubChem ID: 13205269

Ethanone, 2-(2,3-dihydro-1H-indol-1-yl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2,3-dihydro-1H-indol-1-yl)-1-phenyl-
• 2-(2,3-dihydroindol-1-yl)-1-phenylethanone
• 88919-99-7
• 2-(Indolin-1-yl)-1-phenylethanone
• DTXSID60527526
• AKOS009048504
• 2-(2,3-Dihydro-1H-indol-1-yl)-1-phenylethan-1-one

• Inchi： InChI=1S/C16H15NO/c18-16(14-7-2-1-3-8-14)12-17-11-10-13-6-4-5-9-15(13)17/h1-9H,10-12H2
• InChI Key： CDCQPBZDRNRZSJ-UHFFFAOYSA-N
• SMILES： C1CN(C2=CC=CC=C21)CC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 237.115364102Da
• Monoisotopic Mass: 237.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų